Cas no 27670-92-4 (1,4-Naphthalenedione,5,8-dihydroxy-7-(2-hydroxypropyl)-2-methoxy-6-methyl-, (+)-)

• Product Name: 1,4-Naphthalenedione,5,8-dihydroxy-7-(2-hydroxypropyl)-2-methoxy-6-methyl-, (+)-
• CAS No: 27670-92-4
• MF: C₁₅H₁₆O₆
• MW: 292.283945083618
• CID: 281794
• PubChem ID: 186116
• Update Time: 2025-04-19

1,4-Naphthalenedione,5,8-dihydroxy-7-(2-hydroxypropyl)-2-methoxy-6-methyl-, (+)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,5,8-dihydroxy-7-(2-hydroxypropyl)-2-methoxy-6-methyl-, (+)-
• 1,4-Naphthoquinone, 5,8-dihydroxy-7-(2-hydroxypropyl)-2-methoxy-6-methyl-, (+)-
• 27670-92-4
• DTXSID40950318
• 5,8-dihydroxy-7-(2-hydroxypropyl)-2-methoxy-6-methylnaphthalene-1,4-dione

• Inchi： 1S/C15H16O6/c1-6(16)4-8-7(2)13(18)11-9(17)5-10(21-3)15(20)12(11)14(8)19/h5-6,16,18-19H,4H2,1-3H3
• InChI Key： SSJVITCQKXKAAS-UHFFFAOYSA-N
• SMILES： OC1=C2C(C(=CC(C2=C(C(C)=C1CC(C)O)O)=O)OC)=O

Computed Properties

• Exact Mass: 292.09468
• Monoisotopic Mass: 292.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 618°Cat760mmHg
• Flash Point: 235.2°C
• Refractive Index: 1.633
• PSA: 104.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones